Cas no 2229210-02-8 (2-methyl-4-(4-methyloxan-4-yl)butanoic acid)
2229210-02-8 structure
Product Name:2-methyl-4-(4-methyloxan-4-yl)butanoic acid
CAS No:2229210-02-8
MF:C11H20O3
MW:200.274703979492
CID:5839208
PubChem ID:165627892
Update Time:2023-12-26
2-methyl-4-(4-methyloxan-4-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4-(4-methyloxan-4-yl)butanoic acid
- 2229210-02-8
- EN300-1777629
-
- Inchi: 1S/C11H20O3/c1-9(10(12)13)3-4-11(2)5-7-14-8-6-11/h9H,3-8H2,1-2H3,(H,12,13)
- InChI Key: ZAERLJDJZYFHLW-UHFFFAOYSA-N
- SMILES: O1CCC(C)(CC1)CCC(C(=O)O)C
Computed Properties
- Exact Mass: 200.14124450g/mol
- Monoisotopic Mass: 200.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 46.5Ų
2-methyl-4-(4-methyloxan-4-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1777629-0.05g |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid |
2229210-02-8 | 0.05g |
$1560.0 | 2023-09-20 | ||
| Enamine | EN300-1777629-0.1g |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid |
2229210-02-8 | 0.1g |
$1635.0 | 2023-09-20 | ||
| Enamine | EN300-1777629-0.25g |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid |
2229210-02-8 | 0.25g |
$1708.0 | 2023-09-20 | ||
| Enamine | EN300-1777629-0.5g |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid |
2229210-02-8 | 0.5g |
$1783.0 | 2023-09-20 | ||
| Enamine | EN300-1777629-1.0g |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid |
2229210-02-8 | 1g |
$1857.0 | 2023-06-03 | ||
| Enamine | EN300-1777629-2.5g |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid |
2229210-02-8 | 2.5g |
$3641.0 | 2023-09-20 | ||
| Enamine | EN300-1777629-5.0g |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid |
2229210-02-8 | 5g |
$5387.0 | 2023-06-03 | ||
| Enamine | EN300-1777629-10.0g |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid |
2229210-02-8 | 10g |
$7988.0 | 2023-06-03 | ||
| Enamine | EN300-1777629-1g |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid |
2229210-02-8 | 1g |
$1857.0 | 2023-09-20 | ||
| Enamine | EN300-1777629-5g |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid |
2229210-02-8 | 5g |
$5387.0 | 2023-09-20 |
2-methyl-4-(4-methyloxan-4-yl)butanoic acid Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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